Cas no 1261455-97-3 (5-Hydroxy-2-(trifluoromethyl)mandelic acid)
5-Hydroxy-2-(trifluoromethyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Hydroxy-2-(trifluoromethyl)mandelic acid
-
- Inchi: 1S/C9H7F3O4/c10-9(11,12)6-2-1-4(13)3-5(6)7(14)8(15)16/h1-3,7,13-14H,(H,15,16)
- InChI Key: GULLHYQXILXSDR-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1C(C(=O)O)O)O)(F)F
Computed Properties
- Exact Mass: 236.02964319 g/mol
- Monoisotopic Mass: 236.02964319 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 77.8
- Molecular Weight: 236.14
5-Hydroxy-2-(trifluoromethyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014003165-250mg |
5-Hydroxy-2-(trifluoromethyl)mandelic acid |
1261455-97-3 | 97% | 250mg |
$504.00 | 2023-09-03 | |
| Alichem | A014003165-500mg |
5-Hydroxy-2-(trifluoromethyl)mandelic acid |
1261455-97-3 | 97% | 500mg |
$790.55 | 2023-09-03 | |
| Alichem | A014003165-1g |
5-Hydroxy-2-(trifluoromethyl)mandelic acid |
1261455-97-3 | 97% | 1g |
$1564.50 | 2023-09-03 |
5-Hydroxy-2-(trifluoromethyl)mandelic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 5-Hydroxy-2-(trifluoromethyl)mandelic acid
Research Update on 5-Hydroxy-2-(trifluoromethyl)mandelic acid (CAS: 1261455-97-3): Synthesis, Applications, and Recent Advances
5-Hydroxy-2-(trifluoromethyl)mandelic acid (CAS: 1261455-97-3) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This trifluoromethyl-substituted mandelic acid derivative combines the chiral center of mandelic acid with the electron-withdrawing properties of the trifluoromethyl group, making it a valuable building block for drug discovery and medicinal chemistry.
Recent studies have focused on optimizing synthetic routes for 1261455-97-3, with particular emphasis on enantioselective synthesis. A 2023 publication in the Journal of Fluorine Chemistry demonstrated a novel asymmetric hydrogenation approach using chiral ruthenium catalysts, achieving up to 98% enantiomeric excess. This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for biological activity studies.
The pharmacological potential of 5-Hydroxy-2-(trifluoromethyl)mandelic acid has been explored in several therapeutic areas. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its activity as a modulator of prolyl hydroxylase domain-containing enzymes (PHDs), suggesting potential applications in hypoxia-related conditions. The trifluoromethyl group appears to enhance metabolic stability while maintaining favorable pharmacokinetic properties.
Analytical characterization of 1261455-97-3 has seen significant progress, with recent work employing advanced techniques such as cryo-EM and solid-state NMR to elucidate its conformational preferences. These structural insights are informing rational drug design efforts, particularly in the development of enzyme inhibitors where the compound serves as a scaffold for molecular recognition.
In material science applications, the unique properties of 5-Hydroxy-2-(trifluoromethyl)mandelic acid have been leveraged for designing liquid crystal materials with improved thermal stability. A 2024 study in Advanced Materials reported its incorporation into hydrogen-bonded supramolecular assemblies, demonstrating enhanced mesomorphic properties compared to non-fluorinated analogs.
The safety profile and toxicological characteristics of 1261455-97-3 have been systematically evaluated in recent preclinical studies. Results indicate favorable acute toxicity profiles, though comprehensive metabolic studies are still ongoing to fully characterize its biotransformation pathways and potential drug-drug interactions.
Future research directions for this compound include exploration of its use in PROTAC (proteolysis targeting chimera) design and further optimization of synthetic methodologies for industrial-scale production. The growing body of research on 5-Hydroxy-2-(trifluoromethyl)mandelic acid underscores its versatility as both a pharmaceutical intermediate and a biologically active compound with multiple potential therapeutic applications.
1261455-97-3 (5-Hydroxy-2-(trifluoromethyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)